Cas no 2228258-03-3 (2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine
• CAS No: 2228258-03-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6105152
• PubChem ID: 165671415
• Update Time: 2025-08-02

2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine
• 2228258-03-3
• 2-[1-(3-ethoxyphenyl)cyclopropyl]ethan-1-amine
• EN300-1763061

• Inchi： 1S/C13H19NO/c1-2-15-12-5-3-4-11(10-12)13(6-7-13)8-9-14/h3-5,10H,2,6-9,14H2,1H3
• InChI Key： RLZFJHJDPMBEIP-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1(CCN)CC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine

Recent Advances in the Study of 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine (CAS: 2228258-03-3)

In recent years, the compound 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine (CAS: 2228258-03-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and ethoxyphenyl moieties, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, to achieve efficient cyclopropanation. These synthetic advancements have facilitated the production of gram-scale quantities, enabling further pharmacological and toxicological evaluations. The compound's structural stability under physiological conditions has also been confirmed, which is a critical factor for its potential use in drug development.

Pharmacological studies have revealed that 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro assays demonstrate its high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders, such as depression and schizophrenia. Additionally, preliminary in vivo studies in rodent models have shown encouraging results, with the compound demonstrating good blood-brain barrier penetration and minimal off-target effects at therapeutic doses.

Recent investigations into the compound's mechanism of action have uncovered its role in modulating intracellular signaling pathways. Specifically, 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine has been shown to influence the cAMP/PKA pathway, which is implicated in various cellular processes, including neuronal plasticity and inflammation. These findings open new avenues for exploring its therapeutic potential beyond central nervous system disorders, such as in inflammatory and autoimmune diseases.

Despite these promising results, challenges remain in the development of 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine as a therapeutic agent. Current research is focused on addressing its metabolic stability and potential drug-drug interactions. Advanced pharmacokinetic studies are underway to optimize dosing regimens and minimize adverse effects. Furthermore, efforts are being made to explore structural analogs that may enhance efficacy and reduce toxicity.

In conclusion, 2-1-(3-ethoxyphenyl)cyclopropylethan-1-amine (CAS: 2228258-03-3) represents a promising candidate for further drug development. Its unique pharmacological profile and synthetic accessibility make it a valuable subject of ongoing research. Future studies will likely focus on expanding its therapeutic applications and overcoming existing limitations to pave the way for clinical trials.